Cas no 1003-68-5 (5-methyl-1,2-dihydropyridin-2-one)

5-methyl-1,2-dihydropyridin-2-one structure
1003-68-5 structure
5-methyl-1,2-dihydropyridin-2-one
1003-68-5
C6H7NO
109.1259
MFCD00955788
40501
24881443

5-methyl-1,2-dihydropyridin-2-one Properties

Names and Identifiers

    • 5-Methylpyridin-2(1H)-one
    • 5-Methyl-2-pyridinol
    • 2-Hydroxy-5-methylpyridine
    • 2(1H)-Pyridinone,5-methyl-
    • 2-Hydroxy-5-Picoline
    • 5-METHYL-2(1H)PYPRIDINONE
    • 2-Hydroxy-5-Piocoline
    • 5-Methyl-2(1H)-pyridinone
    • 5-methyl-2-pyridinone
    • 5-methyl-2-pyridone
    • 5-Methylpyridin-2-ol
    • 5-METHYL-PYRIDIN-2-OL
    • 5-Methylpyridine-2-ol
    • 5-METHYLPYRIDINE-2-ONE
    • 6-Hydroxy-3-picoline
    • Hydroxy-5-Methylpyrid
    • AKOS BBS-00002970
    • 2(1H)-Pyridinone, 5-methyl-
    • 5-methyl-1H-pyridin-2-one
    • 2-Pyridinol, 5-methyl-
    • 2(1H)-Pyridone, 5-methyl-
    • 2-hydroxy-5-methyl pyridine
    • SOHMZGMHXUQHGE-UHFFFAOYSA-N
    • C173P2D70Y
    • 2-Hydroxy-5-picoline
    • 5-methyl-1,2-dihydropyridin-2-one
    • AB13138
    • EN300-83880
    • METHYL-2-PYRIDINONE, 5-
    • AM20050596
    • 5-Methyl-2-pyridinol; 2-Hydroxy-5-methylpyridine
    • 5-methyl-2-(1H)-pyridone
    • Z1255523405
    • AKOS005255851
    • 181235-23-4
    • SCHEMBL82309
    • 2-Hydroxy-5-methylpyridine, 97%
    • AKOS000271626
    • 5-methyl-2 -(1H)-pyridone
    • AC-5127
    • FT-0620595
    • HY-W010566
    • A860196
    • UNII-C173P2D70Y
    • FT-0620618
    • NS00022974
    • CK2605
    • 91914-06-6
    • 2-Pyridinol,5-methyl-
    • CHEBI:194862
    • Q27275047
    • EINECS 213-713-9
    • 5-methylpyridone
    • 2-Hydroxa-5-Methylpyridine
    • SDCCGMLS-0065828.P001
    • 1192-99-0
    • 1003-68-5
    • H1167
    • NCIOpen2_002095
    • CCG-302489
    • 5-METHYL-2-OXOPYRIDINE
    • A16180
    • MFCD03092888
    • 3-Methyl-6-hydroxypyridine
    • 5-Methyl-2(1H)-pyridinone #
    • SY016466
    • CS-W011282
    • J-400715
    • 5-methyl-2(1H)-pyridone
    • ETHYL2-AMINO-5-(4-CHLOROPHENYL)-4-THIAZOLECARBOXYLATE
    • 5-Methyl-2(1H)pyridinone
    • BCP20199
    • DS-0447
    • 2-Hydroxy-5-methylpyridine (2-Hydroxy-5-picoline)
    • SOHMZGMHXUQHGE-UHFFFAOYSA-
    • 5-methyl-2- (1H)-pyridone
    • DTXSID20143120
    • TS-01533
    • InChI=1/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
    • MFCD00955788
    • 5-methylpyridin-2-ol
    • pyridine, 1,2-dihydro-5-methyl-2-oxo-
    • DB-027616
    • 5-methyl-pyridin-2-ol
    • 5-Methyl-2-pyridone
    • 5-METHYL-2-HYDROXYPYRIDINE
    • 2-HYDROXY-5-PICOLINE
    • 5-METHYL-2-PYRIDINOL
    • 6-HYDROXY-3-PICOLINE
    • +Expand
    • MFCD00955788
    • SOHMZGMHXUQHGE-UHFFFAOYSA-N
    • 1S/C6H7NO/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
    • O=C1C([H])=C([H])C(C([H])([H])[H])=C([H])N1[H]
    • 107074

Computed Properties

  • 109.052764g/mol
  • 0
  • 0.1
  • 1
  • 1
  • 0
  • 109.052764g/mol
  • 109.052764g/mol
  • 29.1Ų
  • 8
  • 167
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 0

Experimental Properties

  • 0.68330
  • 32.86000
  • 1.551
  • 304.2°C at 760 mmHg
  • 182.0 to 186.0 deg-C
  • 170.6℃
  • Not determined.
  • Not determined
  • 1.0530

5-methyl-1,2-dihydropyridin-2-one Security Information

  • GHS05 GHS05 GHS07 GHS07
  • 3
  • S26-S36
  • S26-S36
  • R22; R37/38; R41
  • Xn Xn
  • NONH for all modes of transport
  • H302,H315,H318,H335
  • P261,P280,P305+P351+P338
  • warning
  • Store at room temperature
  • 22-37/38-41
  • Danger
  • 8

5-methyl-1,2-dihydropyridin-2-one Customs Data

  • 2933399090
  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,2-dihydropyridin-2-one Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A024000063-1kg
2-Hydroxy-5-methylpyridine
1003-68-5 95%
1kg
$467.00 2023-09-04
Ambeed
A342907-1g
5-Methylpyridin-2(1H)-one
1003-68-5 98%
1g
$9.0 2024-06-02
Apollo Scientific
OR40330-5g
5-Methylpyridin-2(1H)-one
1003-68-5 98%
5g
£65.00 2023-09-01
Cooke Chemical
A4708412-1G
2-Hydroxy-5-methylpyridine
1003-68-5 97%
1g
RMB 33.60 2023-09-07
Enamine
EN300-83880-0.05g
5-methylpyridin-2-ol
1003-68-5 95%
0.05g
$19.0 2023-06-14
eNovation Chemicals LLC
Y1097034-10G
5-methyl-1,2-dihydropyridin-2-one
1003-68-5 97%
10G
$55 2022-06-07
MedChemExpress
HY-W010566-10g
5-Methylpyridin-2(1H)-one
1003-68-5
10g
¥100 2024-07-24
OTAVAchemicals
2024673-50MG
5-methyl-1,2-dihydropyridin-2-one
1003-68-5 95%
50MG
$58 2023-07-04
TRC
H948300-1g
2-Hydroxy-5-methylpyridine
1003-68-5
1g
$ 64.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19528-5g
2-Hydroxy-5-methylpyridine, 98%
1003-68-5 98%
5g
¥1523.00 2023-03-16

5-methyl-1,2-dihydropyridin-2-one Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1003-68-5)
GU JING LI
18939883912
sales@gh-reagent.com
Artis.bioche
Audited Supplier Audited Supplier
(CAS:1003-68-5)
QIAN JING LI ( WEI XIN TONG HAO )
18108108965
3003803754@qq.com
Hubei Shixing Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:1003-68-5)
JIANG KUN
18086426449
1273554466@qq.com
Shandong Dinghao Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1003-68-5)
GAO JING LI
15020428367
sales@sddhpharm.com
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:1003-68-5)
ZHANG JING LI
18502781673
new_great@163.com
Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1003-68-5)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1003-68-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1003-68-5)
TANG SI LEI
15026964105
2881489226@qq.com

5-methyl-1,2-dihydropyridin-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1003-68-5)5-methyl-1,2-dihydropyridin-2-one
A16180
99%
500g
193.0